Cas no 100475-32-9 (2,2-dimethyl-1-(5-methylfuran-2-yl)butan-1-one)

2,2-dimethyl-1-(5-methylfuran-2-yl)butan-1-one structure
100475-32-9 structure
Product Name:2,2-dimethyl-1-(5-methylfuran-2-yl)butan-1-one
CAS No:100475-32-9
MF:C11H16O2
MW:180.243543624878
CID:1126865
PubChem ID:13487315
Update Time:2025-04-20

2,2-dimethyl-1-(5-methylfuran-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1-(5-methylfuran-2-yl)butan-1-one
    • SureCN10343371
    • AGN-PC-00MRKE
    • 1-Butanone, 2,2-dimethyl-1-(5-methyl-2-furanyl)-
    • 1-(5-Methyl-2-furanyl)-2,2-dimethyl-1-butanon
    • AKOS011973381
    • ACMC-20m3io
    • CTK0G8845
    • SureCN10343371; AGN-PC-00MRKE; 1-Butanone, 2,2-dimethyl-1-(5-methyl-2-furanyl)-; 1-(5-Methyl-2-furanyl)-2,2-dimethyl-1-butanon; AKOS011973381; ACMC-20m3io; CTK0G8845;
    • SCHEMBL10343371
    • DTXSID60541984
    • 100475-32-9
    • Inchi: 1S/C11H16O2/c1-5-11(3,4)10(12)9-7-6-8(2)13-9/h6-7H,5H2,1-4H3
    • InChI Key: VJEYJFQUNNZKPG-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(C(C)(C)CC)=O

Computed Properties

  • Exact Mass: 180.11503g/mol
  • Monoisotopic Mass: 180.11503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 180.24g/mol
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30.2Ų
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